![molecular formula C18H22N4O B5911277 N'-[4-(dimethylamino)benzylidene]-2-[(2-methylphenyl)amino]acetohydrazide](/img/structure/B5911277.png)
N'-[4-(dimethylamino)benzylidene]-2-[(2-methylphenyl)amino]acetohydrazide
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Overview
Description
N-[4-(dimethylamino)benzylidene]-2-[(2-methylphenyl)amino]acetohydrazide, also known as DMABN-MePAH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, materials science, and nanotechnology.
Scientific Research Applications
N'-[4-(dimethylamino)benzylidene]-2-[(2-methylphenyl)amino]acetohydrazide has shown potential as a fluorescent probe for detecting biological molecules such as proteins, DNA, and RNA. It can also be used as a pH sensor due to its pH-dependent fluorescence properties. Additionally, this compound has been investigated as a building block for constructing supramolecular structures and as a functional material for organic electronics.
Mechanism of Action
The mechanism of action of N'-[4-(dimethylamino)benzylidene]-2-[(2-methylphenyl)amino]acetohydrazide is not fully understood, but it is believed to involve the formation of a charge-transfer complex between the this compound molecule and the target molecule. This complex results in a change in the fluorescence properties of this compound, allowing for the detection of the target molecule.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of this compound. However, it has been shown to be non-toxic to cells in vitro, making it a promising candidate for use in biological applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of N'-[4-(dimethylamino)benzylidene]-2-[(2-methylphenyl)amino]acetohydrazide is its ease of synthesis and purification. It is also relatively stable and can be stored for long periods of time without degradation. However, its sensitivity to pH and other environmental factors can be a limitation in certain applications.
Future Directions
There are several future directions for research on N'-[4-(dimethylamino)benzylidene]-2-[(2-methylphenyl)amino]acetohydrazide. One area of interest is the development of new fluorescent probes based on this compound for detecting specific biomolecules with high sensitivity and selectivity. Another direction is the use of this compound as a building block for constructing functional materials with tailored properties. Additionally, further investigation into the mechanism of action of this compound could lead to a better understanding of its potential applications in various fields.
Synthesis Methods
N'-[4-(dimethylamino)benzylidene]-2-[(2-methylphenyl)amino]acetohydrazide can be synthesized using a simple one-pot reaction between 4-(dimethylamino)benzaldehyde, 2-methylaniline, and acetoacetohydrazide in the presence of a catalyst. The resulting product is a yellow solid that can be purified through recrystallization or column chromatography.
properties
IUPAC Name |
N-[(Z)-[4-(dimethylamino)phenyl]methylideneamino]-2-(2-methylanilino)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4O/c1-14-6-4-5-7-17(14)19-13-18(23)21-20-12-15-8-10-16(11-9-15)22(2)3/h4-12,19H,13H2,1-3H3,(H,21,23)/b20-12- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUVDTWPKQUDGQK-NDENLUEZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NCC(=O)NN=CC2=CC=C(C=C2)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CC=C1NCC(=O)N/N=C\C2=CC=C(C=C2)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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